Cas no 138509-46-3 (2-Cyclopenten-1-one,3-(1-methylethoxy)-(9CI))
138509-46-3 structure
Product Name:2-Cyclopenten-1-one,3-(1-methylethoxy)-(9CI)
CAS No:138509-46-3
MF:C8H12O2
MW:140.179682731628
CID:902287
PubChem ID:18957480
Update Time:2025-04-19
2-Cyclopenten-1-one,3-(1-methylethoxy)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclopenten-1-one,3-(1-methylethoxy)-(9CI)
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- Inchi: 1S/C8H12O2/c1-6(2)10-8-4-3-7(9)5-8/h5-6H,3-4H2,1-2H3
- InChI Key: SSSFRZWTJVFYJA-UHFFFAOYSA-N
- SMILES: O(C(C)C)C1=CC(CC1)=O
Computed Properties
- Exact Mass: 140.08376
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Cyclopenten-1-one,3-(1-methylethoxy)-(9CI) Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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